(5-Chloro-2-ethylsulfanylphenyl)urea

• IUPAC Name: (5-chloro-2-ethylsulfanylphenyl)urea
• InChI: InChI=1S/C9H11ClN2OS/c1-2-14-8-4-3-6(10)5-7(8)12-9(11)13/h3-5H,2H2,1H3,(H3,11,12,13)
• InChI Key: IOSMMNLQOSKKLU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=C(C=C1)Cl)NC(=O)N
• Molecular Formula: C9H11ClN2OS
• Molecular Weight: 230.72 g/mol

Description

“(5-Chloro-2-ethylsulfanylphenyl)urea” is a substituted urea derivative characterized by a phenyl ring with a chlorine atom at the 5-position and an ethylsulfanyl group (-S-C₂H₅) at the 2-position. Substituted ureas are known for their roles as enzyme inhibitors, herbicides, or antimicrobial agents, depending on their substituent patterns .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Chloro-2-ethylsulfanylphenyl)urea typically involves the nucleophilic addition of amines to isocyanates or carbamoyl chlorides. One common method is the reaction of 5-chloro-2-ethylsulfanylphenylamine with an isocyanate or carbamoyl chloride under mild conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, and the product is purified by recrystallization or chromatography .

Industrial Production Methods

Industrial production of (5-Chloro-2-ethylsulfanylphenyl)urea may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, often employing continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

(5-Chloro-2-ethylsulfanylphenyl)urea undergoes various chemical reactions, including:

Oxidation: The ethylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The chloro group can be reduced to a hydrogen atom, resulting in the formation of 2-ethylsulfanylphenylurea.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines or thiols are used in the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: 2-Ethylsulfanylphenylurea.

Substitution: Various substituted phenylureas depending on the nucleophile used

Scientific Research Applications

(5-Chloro-2-ethylsulfanylphenyl)urea has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of agrochemicals and other industrial products .

Mechanism of Action

The mechanism of action of (5-Chloro-2-ethylsulfanylphenyl)urea involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may act as an inhibitor of specific kinases or proteases, disrupting cellular signaling pathways and leading to its therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Structural Analogues

1-{5-[(2-Chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-3-(2,4-dichlorophenyl)urea (CAS 6372-28-7)

• Structure : This compound features a thiadiazole ring substituted with a chlorobenzylsulfanyl group and a dichlorophenyl urea moiety.
• Comparison :

• Substituent Complexity : Unlike the target compound, this analogue incorporates a thiadiazole heterocycle, which enhances π-π stacking interactions and may improve binding affinity in biological systems.
• Sulfanyl Group: The chlorobenzylsulfanyl substituent in the analogue offers steric bulk and lipophilicity, whereas the ethylsulfanyl group in the target compound may confer greater solubility in nonpolar solvents.

Substituted Ureas in Deep Eutectic Solvents (DES)

• Example : Choline chloride-urea DES (1:2 molar ratio).
• Comparison :

• Functionality: DES systems leverage urea’s hydrogen-bonding capacity to form stable ionic liquids.
• Applications : DES urea derivatives are used as green solvents, whereas the target compound’s bioactivity is likely prioritized over solvent properties.

Research Findings

• Stability : Urea derivatives with electron-withdrawing groups (e.g., chlorine) exhibit enhanced stability under acidic conditions, as seen in both the target compound and CAS 6372-28-7 .
• Bioactivity : Thiadiazole-containing ureas (e.g., CAS 6372-28-7) often show higher antifungal activity compared to simpler aryl ureas, suggesting that “(5-Chloro-2-ethylsulfanylphenyl)urea” may require structural optimization for similar efficacy .
• Structural Dynamics : Studies on urea’s role in protein denaturation (e.g., 4 M urea solutions) highlight the importance of urea’s hydrogen-bonding capacity, a feature retained in “(5-Chloro-2-ethylsulfanylphenyl)urea” but modified by its substituents .